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Compound of Interest

Compound Name: H-Leu-his-OH

Cat. No.: B15598184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the dipeptide H-
Leu-His-OH (Leucyl-Histidine) in aqueous solutions. Due to the limited availability of direct

quantitative solubility data for H-Leu-His-OH, this guide focuses on the fundamental principles

governing its solubility, data for its constituent amino acids, and detailed experimental protocols

for determining its solubility.

Physicochemical Properties of H-Leu-His-OH
Understanding the fundamental physicochemical properties of H-Leu-His-OH is crucial for

predicting its solubility behavior.

Property Value Source

Molecular Formula C₁₂H₂₀N₄O₃ --INVALID-LINK--[1]

Molecular Weight 268.31 g/mol --INVALID-LINK--[1]

Computed XLogP3 -2.2 --INVALID-LINK--[1]

The negative XLogP3 value suggests that H-Leu-His-OH is generally hydrophilic and is

expected to have some degree of solubility in aqueous solutions.
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Factors Influencing H-Leu-His-OH Solubility
The solubility of peptides like H-Leu-His-OH is influenced by several factors:

Amino Acid Composition: The dipeptide is composed of L-leucine, a hydrophobic amino acid,

and L-histidine, a hydrophilic amino acid with a basic imidazole side chain.[2] This

combination results in an amphipathic character.

pH and Charge: The overall charge of the peptide, which is dependent on the pH of the

solution, significantly impacts its solubility. Peptides are least soluble at their isoelectric point

(pI), where the net charge is zero.[2]

Temperature: Generally, the solubility of amino acids and peptides in water increases with

temperature.

Co-solvents and Salts: The presence of organic co-solvents or salts can either increase or

decrease solubility.

pH-Dependent Charge of H-Leu-His-OH
The net charge of H-Leu-His-OH at a given pH can be estimated by considering the pKa

values of its ionizable groups: the N-terminal amino group (from Leucine), the C-terminal

carboxyl group (from Histidine), and the imidazole side chain of Histidine.

Estimated pKa Values:

N-terminal α-amino group: ~9.6

C-terminal α-carboxyl group: ~2.2

Histidine imidazole side chain: ~6.0

Based on these pKa values, the estimated net charge of H-Leu-His-OH at different pH values

is summarized below.
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pH
Charge on N-
terminus
(~pKa 9.6)

Charge on C-
terminus
(~pKa 2.2)

Charge on His
side chain
(~pKa 6.0)

Estimated Net

Charge

2 +1 0 +1 +2

4 +1 -1 +1 +1

7 +1 -1 0 0

9 +1 -1 0 0

11 0 -1 0 -1

At physiological pH (~7.4), the net charge of H-Leu-His-OH is expected to be close to zero,

suggesting that its solubility might be at its minimum around this pH. To enhance solubility,

adjusting the pH of the solution to be at least 1-2 units away from the isoelectric point is

recommended.[2]

Solubility of Constituent Amino Acids
While specific data for H-Leu-His-OH is scarce, the solubility of its constituent amino acids, L-

Leucine and L-Histidine, in water provides valuable insight.

L-Leucine Solubility
Solvent Solubility Temperature (°C)

Water 24.2 g/L 25

Ethanol Sparingly Soluble Not Specified

DMSO Soluble Not Specified

Ether Insoluble Not Specified

Data sourced from BenchChem[3]

L-Histidine Solubility in Water
The solubility of L-histidine in water is temperature-dependent.
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Temperature (K) Solubility (mol·kg⁻¹)

288.15 ~0.25

298.15 ~0.30

308.15 ~0.35

318.15 ~0.40

Data estimated from graphical representations in scientific literature.[4]

Furthermore, studies have shown that the solubility of L-histidine in binary solvent mixtures,

such as water-ethanol or water-acetone, decreases as the mole fraction of the organic solvent

increases.

Experimental Protocols for Solubility Determination
This section outlines a general protocol for determining the aqueous solubility of H-Leu-His-
OH.

Materials
Lyophilized H-Leu-His-OH

Deionized water (or desired aqueous buffer)

Microcentrifuge tubes

Vortex mixer

Sonicator bath

Analytical balance

Calibrated pH meter

Centrifuge

UV-Vis Spectrophotometer or HPLC system (for quantitative analysis)
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Qualitative Solubility Assessment
This method provides a rapid estimation of solubility.

Weigh a small, known amount of lyophilized H-Leu-His-OH (e.g., 1 mg) into a

microcentrifuge tube.

Add a specific volume of the desired aqueous solvent (e.g., 100 µL to test for 10 mg/mL

solubility).

Vortex the tube vigorously for 1-2 minutes.

If the peptide does not fully dissolve, place the tube in a sonicator bath for 5-10 minutes.

Visually inspect the solution for any undissolved particles. A clear solution indicates that the

peptide is soluble at that concentration.

Quantitative Solubility Determination (Saturation Shake-
Flask Method)
This method determines the equilibrium solubility.

Add an excess amount of H-Leu-His-OH to a known volume of the aqueous solvent in a

sealed vial.

Agitate the vial at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure

equilibrium is reached.

After equilibration, allow the suspension to settle.

Carefully withdraw a sample of the supernatant, ensuring no solid particles are transferred.

Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes to pellet any

remaining undissolved peptide.

Analyze the concentration of H-Leu-His-OH in the clear supernatant using a suitable

analytical method such as UV-Vis spectrophotometry (if the peptide has a chromophore) or,

more accurately, reverse-phase HPLC with a standard curve.
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Visualizations
Logical Workflow for Solubility Enhancement
The following diagram illustrates a systematic approach to enhancing the solubility of H-Leu-
His-OH.

Start with Lyophilized H-Leu-His-OH

Attempt to dissolve in Deionized Water

Vortex and Sonicate

Adjust pH (away from pI)

If not dissolved

Add dilute acid (e.g., 0.1M HCl) for pH < 6

Test acidic pH

Add dilute base (e.g., 0.1M NaOH) for pH > 8

Test basic pH

Consider Organic Co-solvent (e.g., DMSO, Acetonitrile)

If not dissolved

Peptide Dissolved

If dissolved

If not dissolved

If dissolved

If dissolved

Insoluble

If not dissolved

Click to download full resolution via product page
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Caption: Workflow for enhancing H-Leu-His-OH solubility.

Experimental Workflow for Quantitative Solubility
Determination
The diagram below outlines the key steps in the quantitative determination of H-Leu-His-OH
solubility.

Add excess H-Leu-His-OH to solvent

Equilibrate at constant temperature (24-48h)

Withdraw supernatant

Centrifuge to remove solids

Analyze supernatant concentration (HPLC/UV-Vis)

Determine Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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